Cas no 946297-84-3 (4-tert-butyl-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 4-tert-butyl-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 946297-84-3
• MF: C₂₄H₂₇NO₄S₂
• MW: 457.605484247208
• CID: 5517128
• Update Time: 2025-05-21

4-tert-butyl-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(1,1-dimethylethyl)-N-[2-[(4-methoxyphenyl)sulfonyl]-2-(2-thienyl)ethyl]-
• 4-tert-butyl-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

• Inchi： 1S/C24H27NO4S2/c1-24(2,3)18-9-7-17(8-10-18)23(26)25-16-22(21-6-5-15-30-21)31(27,28)20-13-11-19(29-4)12-14-20/h5-15,22H,16H2,1-4H3,(H,25,26)
• InChI Key： BGFPLQBHZTZZSW-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(OC)C=C1)(=O)=O)C1SC=CC=1)(=O)C1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-tert-butyl-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

4-Tert-butyl-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide: A Comprehensive Overview

The compound with CAS No. 946297-84-3, known as 4-tert-butyl-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a tert-butyl group, a benzamide moiety, and a sulfonamide group attached to a thiophene ring. The combination of these functional groups makes it a versatile molecule with unique properties.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to enhance bioavailability and stability. The presence of the thiophene ring in this compound adds electronic versatility, making it an interesting candidate for exploring its role in electronic materials or as a building block in organic synthesis. The tert-butyl group further contributes to the molecule's steric bulk, which can influence its solubility and interaction with biological targets.

One of the most promising areas of research for this compound is its potential application in the development of small molecule inhibitors for therapeutic targets. The sulfonamide group is known to form strong hydrogen bonds, which can be advantageous in designing molecules that target enzyme active sites. Additionally, the thiophene ring can act as an electron-deficient aromatic system, potentially participating in π-interactions that are critical for molecular recognition.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the importance of protecting groups and strategic functional group transformations. The synthesis begins with the preparation of the benzamide core, followed by the introduction of the tert-butyl group and subsequent coupling with the sulfonamide-thiophene moiety. This process underscores the need for precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties and potential interactions of this compound with biological systems. Molecular docking studies have revealed that the compound has favorable binding affinities for certain protein targets, suggesting its potential as a lead compound in drug discovery programs.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various pH conditions has also been evaluated, showing minimal degradation over extended periods, which is advantageous for formulation purposes.

The integration of multiple functional groups in this molecule also makes it a valuable tool for exploring supramolecular chemistry. For instance, the sulfonamide group can act as a hydrogen bond donor or acceptor, enabling self-assembly into supramolecular structures that could find applications in materials science.

In conclusion, 4-tert-butyl-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide represents a sophisticated organic molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups position it as a promising candidate for further research and development in areas ranging from drug discovery to materials science.